Cas no 3753-18-2 (4,4'-Bis(methoxymethyl)-1,1'-biphenyl)

• Product Name: 4,4'-Bis(methoxymethyl)-1,1'-biphenyl
• CAS No: 3753-18-2
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• MDL: MFCD03840532
• CID: 44462
• PubChem ID: 87559673
• Update Time: 2025-06-13

4,4'-Bis(methoxymethyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(methoxymethyl)-1,1'-biphenyl
• 4,4'-Dis(methoxy-methyl)-1,1'-bipheny
• 4,4'-Bis(methoxymethyl)biphenyl
• 1-(methoxymethyl)-4-[4-(methoxymethyl)phenyl]benzene
• 4,4-Bis(methoxymethyl)-1,1'-biphenyl
• 4,4'-Bis(methoxy-methyl biphenyl)
• 1,1'-Biphenyl, 4,4'-bis(methoxymethyl)-
• 3753-18-2
• DTXSID60364039
• AC-12936
• AB16457
• EC 700-008-0
• 4,4-bis(methoxymethyl)biphenyl
• SCHEMBL198803
• 4,4-Bis-(methoxy-mehtyl) biphenyl
• 4,4'-Dis(Methoxy-methyl)-1,1'-Biphenyl
• NS00005929
• FT-0635005
• bismethoxymethylbiphenyl
• A823731
• MFCD03840532
• MODAACUAXYPNJH-UHFFFAOYSA-N
• D88978
• B3046
• AKOS015911197
• AS-12595
• DB-049129
• 4,4\\'-Bis(methoxymethyl)-1,1\\'-biphenyl
• 4,4''-Bis(methoxymethyl)-1,1''-biphenyl

• MDL： MFCD03840532
• Inchi： 1S/C16H18O2/c1-17-11-13-3-7-15(8-4-13)16-9-5-14(6-10-16)12-18-2/h3-10H,11-12H2,1-2H3
• InChI Key： MODAACUAXYPNJH-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=CC=1)C1C=CC(COC)=CC=1

Computed Properties

• Exact Mass: 242.13100
• Monoisotopic Mass: 242.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Density: 1.039
• Melting Point: 54.0 to 61.0 deg-C
• Boiling Point: 350 ºC
• Flash Point: 125.4°C
• Refractive Index: 1.542
• PSA: 18.46000
• LogP: 3.64640

4,4'-Bis(methoxymethyl)-1,1'-biphenyl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4,4'-Bis(methoxymethyl)-1,1'-biphenyl

Professional Introduction to 4,4'-Bis(methoxymethyl)-1,1'-biphenyl (CAS No. 3753-18-2)

4,4'-Bis(methoxymethyl)-1,1'-biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 3753-18-2, is a significant compound in the realm of organic chemistry and material science. This biphenyl derivative features two methoxymethyl groups attached at the para positions of the biphenyl core, making it a versatile intermediate in various synthetic applications. The unique structural configuration of this molecule imparts distinct chemical properties that have garnered interest in both academic research and industrial applications.

The biphenyl framework is well-known for its stability and aromaticity, which makes it a preferred scaffold in the design of advanced materials and pharmaceuticals. In particular, the methoxymethyl substituents on 4,4'-Bis(methoxymethyl)-1,1'-biphenyl enhance its reactivity, allowing for further functionalization through polymerization, cross-linking, or other chemical modifications. This reactivity has been leveraged in the development of high-performance polymers and specialty coatings.

Recent studies have highlighted the potential of 4,4'-Bis(methoxymethyl)-1,1'-biphenyl as a precursor in the synthesis of liquid crystals and OLED (Organic Light Emitting Diode) materials. The rigid biphenyl core contributes to thermal stability and optical anisotropy, which are critical properties for display technologies. Researchers have reported its incorporation into novel mesogenic compounds that exhibit enhanced thermal stability and alignment characteristics, making them suitable for next-generation display panels.

In the pharmaceutical domain, derivatives of 4,4'-Bis(methoxymethyl)-1,1'-biphenyl have been explored as potential intermediates in drug synthesis. The methoxymethyl groups can be selectively removed or transformed into other functional groups under controlled conditions, enabling the construction of complex molecular architectures. For instance, studies have demonstrated its utility in synthesizing bisphenol A (BPA) analogs, which are being investigated for their biological activity and potential therapeutic applications.

The compound's role in polymer chemistry is particularly noteworthy. 4,4'-Bis(methoxymethyl)-1,1'-biphenyl serves as a monomer or cross-linking agent in the synthesis of high-performance resins and adhesives. Its ability to form stable copolymers with other monomers has been exploited to create materials with tailored mechanical and thermal properties. These polymers find applications in aerospace components, automotive parts, and electronic devices where durability and heat resistance are paramount.

From an industrial perspective, the production of 4,4'-Bis(methoxymethyl)-1,1'-biphenyl has been optimized to ensure high purity and yield. Advanced synthetic routes have been developed to minimize byproduct formation and improve scalability. These advancements have made the compound more accessible for large-scale applications in various industries.

The environmental impact of using 4,4'-Bis(methoxymethyl)-1,1'-biphenyl has also been a focus of research. Efforts have been made to develop greener synthetic methodologies that reduce waste and energy consumption. Additionally, studies have examined the biodegradability of derived polymers to ensure they meet environmental regulations without compromising performance.

In conclusion,4,4'-Bis(methoxymethyl)-1,1'-biphenyl (CAS No. 3753-18-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable building block for advanced materials and pharmaceuticals. As research continues to uncover new uses for this compound，its importance in industrial and academic settings is likely to grow further.